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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine
CAS No.: 1782399-94-3
Cat. No.: B3110092
Get Quote
. J

Part 1: Executive Summary & Physicochemical
Profile

5-Methoxy-2-methylpyrimidine (CAS: 18457-46-8) is a functionalized pyrimidine derivative
widely utilized as a fragment in medicinal chemistry and a building block in agrochemical
synthesis. Its solubility profile is governed by the interplay between the lipophilic
methyl/methoxy substituents and the polarizable pyrimidine core.

Unlike hydrophilic aminopyrimidines, this compound lacks hydrogen bond donors, resulting in
moderate aqueous solubility that is relatively pH-independent at physiological conditions. This
guide provides the calculated physicochemical framework and the gold-standard protocols for
experimental validation.

Physicochemical Properties Table
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Relevance to

Property Value / Prediction Confidence .

Solubility
Molecular Formula CeHsN20 High Stoichiometry
Molecular Weight 124.14 g/mol High Diffusion coefficient

) ] ) ] ) Dissolution kinetics

Physical State Low-melting Solid / Oil  High ]

(lattice energy)

) Lipophilicity indicator

LogP (Calc) 11-13 Med-High

(Moderate)

Basic center;
pKa (Calc) 2.2 £ 0.3 (N1/N3) Med protonates only at low

pH

) Limits water

H-Bond Donors 0 High ) )

interaction

) Facilitates solvation

H-Bond Acceptors 3(2N,10) High ] ]

via water H-bonding

] - Moderate solubility

Predicted Solubility 10 — 50 mg/mL (pH 7) Est.[1]

range

Part 2: Solubility Mechanics & Theoretical Analysis
Structural Determinants of Solubility

The aqueous solubility of 5-Methoxy-2-methylpyrimidine is dictated by three competing
molecular forces:

o Crystal Lattice Energy (Enthalpic Penalty): As a likely low-melting solid (or oil), the energy
required to disrupt intermolecular forces is low, favoring dissolution.

» Hydrophobic Effect (Entropic Penalty): The 2-methyl and 5-methoxy groups create a
hydrophobic surface area that disrupts the water network, imposing an entropic cost.

» Solvation (Enthalpic Gain): The pyrimidine nitrogens and the methoxy oxygen act as
hydrogen bond acceptors. Water molecules can donate hydrogen bonds to these sites,
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stabilizing the solute.

pH Dependence (lonization Profile)

The pyrimidine ring is a weak base.
e pH < 2.0: The ring nitrogens protonate (

), drastically increasing solubility due to ionic dipole-dipole interactions.

e pH > 3.0: The molecule exists predominantly as a neutral species (

). Solubility plateaus and becomes intrinsic (

)-

Diagram: Solubility Equilibrium & Solvation
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Caption: Equilibrium dynamics showing the transition from solid phase to neutral and
protonated aqueous species.

Part 3: Experimental Protocols (Validation)

Since specific literature values for this intermediate are often proprietary, the following Self-
Validating Protocol is the industry standard for determining its thermodynamic solubility.
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Method: Shake-Flask Solubility with HPLC-UV
Quantitation

Objective: Determine the thermodynamic equilibrium solubility (

) at 25°C in pH 7.4 buffer.

Reagents & Equipment
o Compound: 5-Methoxy-2-methylpyrimidine (>98% purity).[2]

e Media: 50 mM Phosphate Buffer (pH 7.4).
e Standard: DMSO stock solution (10 mM).

o Equipment: Orbital shaker, Centrifuge (15,000 x g), HPLC-UV/DAD.

Step-by-Step Workflow

e Supersaturation:

o Weigh ~5 mg of compound into a 1.5 mL microcentrifuge tube.

o Add 500 pL of pH 7.4 buffer. (Targeting 10 mg/mL theoretical max).

o Check: If solution is clear immediately, add more solid until a suspension persists.
e Equilibration:

o Incubate on an orbital shaker (500 rpm) at 25°C for 24 hours.

o Why: 24h ensures thermodynamic equilibrium is reached, overcoming slow dissolution
kinetics of crystalline forms.

e Phase Separation:
o Centrifuge at 15,000 x g for 10 minutes to pellet undissolved solid.

o Critical: Ensure supernatant is free of micro-particles (Tyndall effect check) to avoid false
positives.
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e Quantification (HPLC-UV):

o Carefully aspirate supernatant and dilute 1:10 and 1:100 with Mobile Phase
(Water/Acetonitrile).

o Inject onto HPLC (C18 Column, Gradient 5-95% ACN).

o Calculate concentration against a 5-point calibration curve prepared from the DMSO

stock.

Diagram: Experimental Workflow
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Caption: Standardized Shake-Flask workflow for thermodynamic solubility determination.
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Part 4: Applications & Implications
Drug Discovery Context

e Fragment-Based Drug Design (FBDD): 5-Methoxy-2-methylpyrimidine is an ideal
"fragment” due to its low molecular weight (<200 Da) and moderate lipophilicity. Its solubility
allows for high-concentration screening (10-100 mM in DMSO/Buffer) required for NMR or
SPR binding assays.

o Metabolic Stability: The 2-methyl group blocks the metabolically vulnerable C2 position, while
the 5-methoxy group modulates electron density, potentially reducing oxidative clearance
compared to unsubstituted pyrimidines.

Formulation Strategy

If the intrinsic solubility (

) proves insufficient (< 1 mg/mL) for a specific application, the following strategies are
recommended based on its structure:

e Salt Formation: Not recommended. The pKa (~2.[3]2) is too low to form stable salts with
pharmaceutically acceptable acids (counter-ions would dissociate in water).

o Cosolvents: High solubility is expected in PEG-400, Propylene Glycol, or Ethanol due to the
compound's LogP ~1.2.

o Cyclodextrins: The methoxy-methyl substitution pattern fits well into the hydrophobic cavity of

-Cyclodextrin (HP-

-CD), which can enhance apparent solubility by 10-50 fold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3110092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

